Cas no 1356355-11-7 (Saquinavir-d9)

• Product Name: Saquinavir-d9
• CAS No: 1356355-11-7
• MF: C₃₈H₅₀N₆O₅
• MW: 679.89626455307
• CID: 1060681
• PubChem ID: 45040389
• Update Time: 2025-11-06

Saquinavir-d9 Chemical and Physical Properties

Names and Identifiers

• Saquinavir-d9
• (2S)-N-[(2S,3R)-4-[(3S,4aS,8aS)-3-[[1,1,1,3,3,3-hexadeuterio-2-(trideuteriomethyl)propan-2-yl]carbamoyl]-3,4,4a,5,6,7,8,8a-octahydro-1H-isoquinolin-2-yl]-3-hydroxy-1-phenylbutan-2-yl]-2-(quinoline-2-carbonylamino)butanediamide
• HY-17007S
• 1356355-11-7
• Invirase-d9
• DTXSID20662189
• Ro 31-8959
• J-006740
• Fortovase-d9
• N~1~-{(2S,3R)-3-Hydroxy-4-[(3S,4aS,8aS)-3-{[2-(~2~H_3_)methyl(~2~H_6_)propan-2-yl]carbamoyl}octahydroisoquinolin-2(1H)-yl]-1-phenylbutan-2-yl}-N~2~-(quinoline-2-carbonyl)-L-aspartamide
• CS-0200894
• DA-77682

• Inchi： 1S/C38H50N6O5/c1-38(2,3)43-37(49)32-20-26-14-7-8-15-27(26)22-44(32)23-33(45)30(19-24-11-5-4-6-12-24)41-36(48)31(21-34(39)46)42-35(47)29-18-17-25-13-9-10-16-28(25)40-29/h4-6,9-13,16-18,26-27,30-33,45H,7-8,14-15,19-23H2,1-3H3,(H2,39,46)(H,41,48)(H,42,47)(H,43,49)/t26-,27+,30-,31-,32-,33+/m0/s1/i1D3,2D3,3D3
• InChI Key： QWAXKHKRTORLEM-ABBOPLMISA-N
• SMILES： O=C([C@@H]1C[C@@H]2CCCC[C@@H]2CN1C[C@H]([C@H](CC1C=CC=CC=1)NC([C@H](CC(N)=O)NC(C1C=CC2C=CC=CC=2N=1)=O)=O)O)NC(C([2H])([2H])[2H])(C([2H])([2H])[2H])C([2H])([2H])[2H]

Computed Properties

• Exact Mass: 679.44100
• Monoisotopic Mass: 679.44075943g/mol
• Isotope Atom Count: 9
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 49
• Rotatable Bond Count: 13
• Complexity: 1140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 167Ų

Experimental Properties

• Melting Point: 119-1210C
• PSA: 174.72000
• LogP: 6.25150

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Saquinavir-d9

Introduction to Saquinavir-d9 (CAS No: 1356355-11-7) in Modern Pharmaceutical Research

Saquinavir-d9, a deuterated derivative of the well-known antiretroviral drug Saquinavir, is a compound of significant interest in the field of pharmaceutical chemistry. With a CAS number of 1356355-11-7, this molecule has garnered attention for its potential applications in drug development, particularly in the study of protease inhibitors used to treat HIV/AIDS. The introduction of deuterium atoms into the molecular structure not only enhances the metabolic stability of the compound but also offers insights into its pharmacokinetic properties, making it a valuable tool for researchers.

The development of Saquinavir-d9 is rooted in the broader context of antiretroviral therapy, where protease inhibitors play a crucial role. Protease inhibitors, such as Saquinavir, work by inhibiting the protease enzyme HIV-1 protease, which is essential for the maturation of viral particles. By blocking this enzyme, Saquinavir-d9 helps to prevent the replication of HIV, thereby controlling the infection. The deuterated version of Saquinavir is particularly interesting because it can exhibit improved pharmacokinetic profiles, including longer half-life and reduced susceptibility to metabolic degradation.

In recent years, there has been a surge in research focused on optimizing existing antiretroviral drugs through structural modifications. The use of deuterium labeling is one such approach that has shown promise in enhancing drug efficacy and reducing side effects. Saquinavir-d9, as a result, represents a significant advancement in this area. Studies have demonstrated that deuterated protease inhibitors can exhibit greater resistance to enzymatic degradation, leading to more consistent therapeutic levels in patients.

The pharmacological properties of Saquinavir-d9 have been extensively studied in both preclinical and clinical settings. One notable aspect is its improved bioavailability compared to its non-deuterated counterpart. This enhancement is attributed to the increased metabolic stability provided by the deuterium atoms, which slow down the breakdown processes within the body. Such improvements are critical for ensuring that patients receive adequate therapeutic doses over extended periods, thereby improving treatment outcomes.

Moreover, the use of Saquinavir-d9 in research has provided valuable insights into the mechanisms of drug resistance in HIV/AIDS. By studying how deuterated protease inhibitors interact with viral enzymes, scientists have been able to identify new targets for drug development. This knowledge is essential for designing next-generation antiretroviral drugs that can overcome existing resistance mechanisms and provide more effective treatment options for patients.

The synthesis of Saquinavir-d9 involves complex organic chemistry techniques, including stereoselective reactions and deuterium incorporation methods. These synthetic pathways are critical for ensuring high purity and yield, which are essential for pharmaceutical applications. Researchers have developed innovative methodologies to achieve precise deuterium labeling, allowing for the production of Saquinavir-d9 with minimal impurities.

In conclusion, Saquinavir-d9 (CAS No: 1356355-11-7) is a groundbreaking compound in the field of antiretroviral therapy. Its unique structure and improved pharmacokinetic properties make it a valuable tool for both research and clinical applications. As our understanding of HIV/AIDS continues to evolve, compounds like Saquinavir-d9 will play an increasingly important role in developing more effective and sustainable treatment strategies.